Cas no 1354000-98-8 (1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone)

1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone is a chiral compound featuring a pyrrolidine scaffold substituted with benzyl-isopropyl-amino and chloroacetyl functional groups. Its stereospecific (S)-configuration enhances selectivity in synthetic applications, particularly in pharmaceutical intermediates and asymmetric synthesis. The chloroacetyl moiety provides reactivity for further derivatization, while the benzyl-isopropyl substitution contributes to steric and electronic modulation, influencing binding affinity in target interactions. This compound is valued for its potential as a versatile building block in medicinal chemistry, enabling the development of biologically active molecules with tailored properties. Its structural features make it suitable for exploring structure-activity relationships in drug discovery.
1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone structure
1354000-98-8 structure
Product Name:1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone
CAS No:1354000-98-8
MF:C16H23ClN2O
MW:294.819623231888
CID:2161004
Update Time:2025-06-09

1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[(S)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone
    • (S)-1-(3-(Benzyl(isopropyl)amino)pyrrolidin-1-yl)-2-chloroethanone
    • AM95665
    • 1-[(S)-3-(benzylisopropylamino)pyrrolidin-1-yl]-2-chloroethanone
    • 1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone
    • Inchi: 1S/C16H23ClN2O/c1-13(2)19(11-14-6-4-3-5-7-14)15-8-9-18(12-15)16(20)10-17/h3-7,13,15H,8-12H2,1-2H3/t15-/m0/s1
    • InChI Key: NUQRDLGZWCECFM-HNNXBMFYSA-N
    • SMILES: ClCC(N1CC[C@@H](C1)N(CC1C=CC=CC=1)C(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Topological Polar Surface Area: 23.6

1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
084222-500mg
1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone
1354000-98-8
500mg
£755.00 2022-03-01
Chemenu
CM498286-1g
(S)-1-(3-(Benzyl(isopropyl)amino)pyrrolidin-1-yl)-2-chloroethanone
1354000-98-8 97%
1g
$1499 2023-01-01

Additional information on 1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone

Introduction to 1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone (CAS No. 1354000-98-8)

1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1354000-98-8, this molecule represents a unique structural motif that combines a chiral pyrrolidine backbone with functional groups capable of interacting with biological targets in diverse ways. The presence of a chloro-substituted ketone moiety alongside an enantiomerically pure amine appendage suggests potential applications in drug discovery, particularly in the development of chiral ligands or intermediates for catalytic processes.

The compound’s significance lies in its ability to serve as a building block for more complex pharmacophores. The (S)-configuration of the pyrrolidine ring introduces stereoselectivity, which is a critical factor in many drug molecules, where different enantiomers can exhibit vastly different biological activities. This aspect makes 1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone a valuable asset in libraries designed for high-throughput screening, enabling researchers to rapidly identify lead compounds with optimized stereochemical properties.

In recent years, there has been growing interest in the development of novel kinase inhibitors, particularly those targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The structural features of 1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone, including its ability to mimic transition-state analogs and its potential for hydrogen bonding interactions, make it a promising candidate for such applications. Preliminary computational studies have suggested that this compound can effectively bind to the ATP-binding pocket of kinases, potentially inhibiting their activity and thereby modulating downstream signaling pathways.

Moreover, the chloro-substituted ketone group in the molecule can undergo various transformations under mild conditions, allowing for facile derivatization into more complex scaffolds. This reactivity has been exploited in synthetic chemistry to generate libraries of analogs with tailored properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at the benzyl position, expanding the chemical space accessible through this intermediate.

The compound’s potential also extends to its role as a ligand in asymmetric synthesis. The chiral pyrrolidine moiety can serve as a scaffold for designing organocatalysts or metal complexes that promote enantioselective reactions. Such catalysts are increasingly important in synthetic organic chemistry, where they enable the efficient production of enantiomerically pure compounds under mild conditions. The versatility of 1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone makes it a valuable tool for researchers seeking to develop new synthetic methodologies.

Recent advances in biocatalysis have also highlighted the importance of chiral auxiliaries and ligands in enzyme-mediated transformations. The structural features of this compound make it an attractive candidate for use as a co-factor or inhibitor in enzymatic cascades. For example, it could be designed to selectively inhibit enzymes overexpressed in certain pathological conditions, thereby serving as a therapeutic agent or research tool.

The synthesis of 1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone presents an interesting challenge due to its stereochemical complexity. Traditional synthetic routes often rely on chiral auxiliaries or catalysts to achieve the desired enantiomeric purity. Recent reports have demonstrated the use of enzymatic resolutions or asymmetric hydrogenations to construct the pyrrolidine core with high enantiomeric excess. These methods align with the growing trend toward sustainable chemistry, where biocatalytic approaches minimize waste and energy consumption compared to traditional chemical syntheses.

In conclusion, 1-[(S)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone (CAS No. 1354000-98-8) is a multifaceted compound with significant potential in pharmaceutical research and synthetic chemistry. Its unique structural features, including the chiral pyrrolidine ring and functionalized side chains, make it an ideal candidate for drug discovery efforts targeting kinases and other enzymes. Furthermore, its reactivity and stereochemical purity allow for diverse applications in catalysis and biocatalysis. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will undoubtedly play an increasingly important role in advancing both academic science and industrial applications.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.